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Introduction
The MSAB Kiosk is a powerful, user-friendly turnkey solution for mobile device data extraction

and analysis.[1][2][3][4][5] While traditionally used in digital forensics for law enforcement, its

application within a university research lab, particularly in fields like drug development, offers

novel opportunities for data collection and analysis from research participant devices, with their

explicit consent. These application notes and protocols provide a comprehensive framework for

the ethical and methodologically sound use of the MSAB Kiosk in a research setting.

The Kiosk's simplified touchscreen interface and customizable workflows guide users through

the data extraction process, ensuring consistency and adherence to predefined protocols.[1][2]

[3] This is particularly advantageous in a multi-user research environment where individuals

may have varying levels of technical expertise.[1][4] The system is designed to perform rapid

and controlled extractions, generating standardized forensic reports that are crucial for

maintaining data integrity and a clear chain of custody.[1][2][6]

Scope and Applicability
This protocol applies to all research personnel, including principal investigators, postdoctoral

researchers, graduate students, and laboratory technicians, who will be utilizing the MSAB
Kiosk for research purposes. The primary application within this context is the consented
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extraction of specific data types from mobile devices of research participants for studies such

as:

Digital phenotyping in clinical trials.

Assessing medication adherence through app usage data.

Collecting real-world data on lifestyle and environmental factors.

Analyzing communication patterns in behavioral studies.

User Access and Training Protocol
Access to the MSAB Kiosk is restricted to authorized personnel who have completed the

requisite training. This ensures data integrity, protects participant privacy, and maintains the

security of the system.

3.1 User Roles and Responsibilities
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Role Responsibilities Training Requirements

Lab Director/Principal

Investigator (PI)

- Overall responsibility for the

ethical conduct of the

research.- Ensures compliance

with all institutional and legal

requirements.- Manages user

access and permissions.

- Completion of Institutional

Review Board (IRB) ethics

training.- Familiarity with the

MSAB Kiosk's capabilities and

limitations.

Certified Operator

- Conducts the data extraction

from participant devices.-

Ensures the proper handling

and documentation of the

process.- Manages the initial

data triage and secure transfer

to the research database.

- Completion of IRB ethics

training.- Successful

completion of the MSAB Kiosk

Operator Training Program.-

Demonstrated proficiency in

the Kiosk's operation and the

lab's specific protocols.

Data Analyst

- Receives and analyzes the

extracted data.- Responsible

for data anonymization and

secure storage.

- Completion of IRB ethics

training.- Training in data

privacy and security best

practices.

3.2 Training Workflow
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User Training and Authorization Workflow

Complete IRB Ethics Training

MSAB Kiosk Operator Training

Proficiency Assessment

Authorization by PI

Kiosk Access Granted
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Caption: Workflow for user training and authorization.

Data Acquisition Protocol
This protocol outlines the step-by-step procedure for ethically and securely acquiring data from

a research participant's mobile device using the MSAB Kiosk.

4.1 Pre-Extraction Checklist

Signed informed consent from the research participant, clearly stating the types of data to be

extracted.

Verification of the participant's identity.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 14 Tech Support

https://www.benchchem.com/product/b15602742?utm_src=pdf-body-img
https://www.benchchem.com/product/b15602742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Confirmation that the device is fully charged or connected to a power source.

Assembling the correct cables for the specific mobile device.

Ensuring the MSAB Kiosk is powered on and the user is logged into their authorized

account.

4.2 Experimental Protocol: Logical Data Extraction

This protocol focuses on logical extraction, which is the acquisition of files and folders from the

device.[7] This method is generally less intrusive than a physical extraction and is often

sufficient for research purposes.
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Step Action Description Rationale

1 Initiate New Case

On the Kiosk's home

screen, select "Start

New Case".

To create a new,

unique record for the

data extraction

session.

2 Enter Case Details

Input the unique,

anonymized

participant ID and the

research study

number. Do not enter

any personally

identifiable information

(PII).

To link the extracted

data to the correct

research participant

without compromising

their anonymity.

3 Device Connection

Following the on-

screen instructions,

connect the

participant's mobile

device to the Kiosk

using the appropriate

cable.

To establish a data

transfer link between

the device and the

Kiosk.

4
Select Extraction

Profile

Choose the pre-

configured "University

Research - Logical

Extraction" profile.

This profile will be

customized to only

extract data types

specified in the

informed consent

(e.g., specific

application data, call

logs, SMS messages).

To ensure that only

consented data is

extracted, maintaining

ethical standards and

data minimization

principles.

5 Data Extraction The Kiosk will

automatically begin

the logical extraction

To acquire a

forensically sound
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process. The user will

monitor the progress

on the screen.

copy of the selected

data.

6 Review and Verify

Once the extraction is

complete, a summary

of the extracted data

will be displayed. The

operator should verify

that the extracted data

types align with the

selected profile.

To confirm the

success of the

extraction and ensure

the correct data has

been acquired.

7 Generate Report

Generate the

standardized forensic

report (.xry file

format). This report

contains a hash value

to verify the integrity

of the extracted data.

[8]

To create a verifiable

and auditable record

of the data extraction

process.

8 Secure Data Transfer

Export the report and

the extracted data to

the designated secure

and encrypted

university server. Do

not store data on

unencrypted local

drives or personal

devices.

To ensure the

confidentiality and

security of the

research data.

9
Device Disconnection

and Sanitization

Safely disconnect the

participant's device.

Wipe any cached data

from the Kiosk by

starting a new case

and immediately

canceling it.

To return the device to

the participant in its

original state and

ensure no residual

data remains on the

Kiosk.
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4.3 Data Acquisition Workflow Diagram
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Caption: Step-by-step workflow for data acquisition.

Data Management and Security
Proper data management is critical to protect research participant confidentiality and ensure

the integrity of the research findings.

5.1 Data Storage and Access

All data extracted from the MSAB Kiosk must be immediately transferred to the university's

secure, encrypted server.

Access to the raw data will be restricted to the PI and authorized data analysts.

The original forensic report (.xry file) will be archived in a separate, access-controlled folder

to maintain the chain of custody.

5.2 Data Anonymization

Before analysis, all extracted data must be anonymized. This involves removing any direct

identifiers (e.g., names, phone numbers) and quasi-identifiers that could be used to re-

identify a participant.

A separate, securely stored key file will link the anonymized data to the participant's unique

ID. Access to this key will be limited to the PI.

5.3 Data Retention and Destruction

Data will be retained for the period specified in the IRB-approved research protocol.

Upon the expiration of the retention period, all digital copies of the data, including the original

forensic report and any backups, will be securely destroyed in accordance with university

policy.

Quality Control and Assurance
Regular quality control checks are essential to ensure the reliability and integrity of the data

collected using the MSAB Kiosk.
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6.1 System Maintenance and Updates

The MSAB Kiosk software and hardware will be regularly updated by the designated IT

support staff to ensure optimal performance and security.[9]

A maintenance log will be kept to document all updates, repairs, and calibrations.

6.2 Data Integrity Verification

The hash value generated in the forensic report for each extraction will be periodically

verified against the hash of the stored data to ensure that the data has not been altered.

Regular audits of the data access logs will be conducted to ensure that only authorized

personnel are accessing the research data.

6.3 Ethical Oversight

All research protocols involving the use of the MSAB Kiosk must be submitted to and approved

by the university's Institutional Review Board (IRB) prior to the commencement of any research

activities. Any deviations from the approved protocol must be reported to the IRB. This aligns

with the ethical considerations of obtaining proper authorization and adhering to legal

frameworks.[10][11][12]

Data Presentation
Quantitative data extracted from the MSAB Kiosk should be summarized in a clear and

structured format to facilitate analysis and comparison.

7.1 Example Data Summary Table: Application Usage
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Participant ID Application Name Session Count
Total Usage Time
(minutes)

P001 HealthAppX 35 210

P001 SocialAppY 120 840

P002 HealthAppX 28 180

P002 SocialAppY 95 650

7.2 Example Data Summary Table: Communication Patterns

Participant ID
Communication
Type

Total Count
(Incoming)

Total Count
(Outgoing)

P001 SMS 45 60

P001 Calls 25 35

P002 SMS 30 50

P002 Calls 20 30
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Caption: Logical flow of data from participant to analysis.

8.2 Ethical and Procedural Oversight
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Caption: Framework for ethical and procedural oversight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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